Cas no 115540-42-6 (1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI))

• Product Name: 1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI)
• CAS No: 115540-42-6
• MF: C₂₈H₄₄F₂O₃
• MW: 466.643976211548
• CID: 172142
• PubChem ID: 6439248
• Update Time: 2025-04-19

1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI)
• (1R,3S,5E)-5-[(2E)-2-[(3aS,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-met
• 24,24-difluoro-24-homo-1,25-dihydroxyvitamin D3
• 1,3-Cyclohexanediol, 5-((1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-4-methylene-, (1R-(1alpha(R*),3abeta,4E(1R*,3S*,5Z),7aalpha))-
• 24,24-DFHDC
• 24,24-Difluoro-24-homo-1alpha,25-dihydroxycholecalciferol
• 24aF2-Homo-1,25(OH)2D3
• 24a-Homo-24,24-difluoro-1alpha,25-dihydroxyvitamin D3
• BYSQJLGAMANIHA-DISCJWLBSA-N
• 115540-42-6

• Inchi： 1S/C28H44F2O3/c1-18(8-6-15-28(29,30)26(3,4)33)23-12-13-24-20(9-7-14-27(23,24)5)10-11-21-16-22(31)17-25(32)19(21)2/h10-11,18,22-25,31-33H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11+/t18?,22-,23?,24+,25+,27-/m1/s1
• InChI Key： BYSQJLGAMANIHA-DISCJWLBSA-N
• SMILES： FC(C(C)(C)O)(CCCC(C)C1CC[C@H]2/C(=C/C=C3/C(=C)[C@H](C[C@@H](C/3)O)O)/CCC[C@]12C)F

Computed Properties

• Exact Mass: 466.325852
• Monoisotopic Mass: 466.325852
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 5.7

Experimental Properties

• Density: 1.11
• Boiling Point: 591.3°Cat760mmHg
• Flash Point: 311.4°C
• Refractive Index: 1.53